Cas no 768-32-1 (Phenyltrimethylsilane)
Phenyltrimethylsilane structure
Phenyltrimethylsilane Properties
Names and Identifiers
-
- Phenyltrimethylsilane
- Trimethylphenylsilane
- Trimethyl(phenyl)silane
- AKOS008901274
- InChI=1/C9H14Si/c1-10(2,3)9-7-5-4-6-8-9/h4-8H,1-3H
- 6-Carbamoylcyclohex-3-enecarboxylic acid
- NSC 96828
- 76188-55-1
- AMY6972
- J-802277
- Silane, trimethylphenyl-
- trimethyl-phenyl-silane
- FT-0632922
- DTXSID6061109
- Trimethyl(phenyl)silane, 99%
- 768-32-1
- MFCD00008271
- NS00041698
- (Trimethylsilyl)benzene
- NSC-96828
- phenyl trimethylsilane
- Q27286796
- PX1SG1Q5YP
- A820130
- CS-0031654
- NSC96828
- AS-2175
- UNII-PX1SG1Q5YP
- I11435
- P1299
- EINECS 212-192-5
- Benzene, (trimethylsilyl)-
- s13775
- DB-002905
- DB-056143
- +Expand
-
- MFCD00008271
- KXFSUVJPEQYUGN-UHFFFAOYSA-N
- InChI=1S/C9H14Si/c1-10(2,3)9-7-5-4-6-8-9/h4-8H,1-3H3
- C[Si](C)(C)C1=CC=CC=C1
- 1855012
Computed Properties
- 150.08600
- 0
- 0
- 1
- 150.086
- 10
- 95.8
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0Ų
Experimental Properties
- 2.23180
- 0.00000
- n20/D 1.491(lit.)
- Not miscible or difficult to mix with water.
- 168-170 °C(lit.)
- Fahrenheit: 104 ° f
Celsius: 40 ° c - Not determined
- Not determined
- Sensitive to humidity
- 0.873 g/mL at 25 °C(lit.)
Phenyltrimethylsilane Security Information
- GHS02 GHS05
- 3
- 3
- S16-S26-S36/39
- III
- III
- R10; R36/37/38
- 3
- Xi
- UN 1993 3/PG 3
- H226,H318,H413
- P280,P305+P351+P338
- warning
- Store at room temperature
- III
- 10-41
- Danger
- Yes
- 3
Phenyltrimethylsilane Customs Data
- 29319090
Phenyltrimethylsilane Price
Phenyltrimethylsilane Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:768-32-1)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:768-32-1)
A LA DING
anhua.mao@aladdin-e.com
Phenyltrimethylsilane Related Literature
-
1. Reduction of aryltrimethylsilanes as a synthetic method. Part III. Lithium in ethylamine (Benkeser reduction)Colin Eaborn,Richard A. Jackson,Ronald Pearce J. Chem. Soc. Perkin Trans. 1 1975 475
-
2. Synthesis, molecular and electronic structure of a stacked half-sandwich dititanium complex incorporating a cyclic π-faced bridging ligandRóbert Gyepes,Ji?í Pinkas,Ivana Císa?ová,Ji?í Kubi?ta,Michal Horá?ek,Karel Mach RSC Adv. 2016 6 94149
-
3. Aromatic reactivity. Part LIX. Substituent effects of groups of type CH2Y in acid cleavage of p-YCH2·C6H4SiMe3 compounds and on the charge-transfer maxima of YCH2Ph–tetracyanoethylene complexesAndrew J. Cornish,Colin Eaborn J. Chem. Soc. Perkin Trans. 2 1975 874
-
4. Aromatic reactivity. Part LIX. Substituent effects of groups of type CH2Y in acid cleavage of p-YCH2·C6H4SiMe3 compounds and on the charge-transfer maxima of YCH2Ph–tetracyanoethylene complexesAndrew J. Cornish,Colin Eaborn J. Chem. Soc. Perkin Trans. 2 1975 874
-
Jayaprakasam Selvakumar,Dakshinamoorthy Sathiyamoorthy J. Mater. Chem. 2012 22 7551
-
6. Facile synthesis of substituted diaryliodonium tosylates by treatment of aryltributylstannanes with Koser’s reagentVictor W. Pike,Faisal Butt,Aneela Shah,David A. Widdowson J. Chem. Soc. Perkin Trans. 1 1999 245
-
7. Reduction of aryltrimethylsilanes as a synthetic method. Part I. Electrochemical reductionColin Eaborn,Richard A. Jackson,Ronald Pearce J. Chem. Soc. Perkin Trans. 1 1974 2055
-
J. A. Bedford,J. R. Bolton,A. Carrington,R. H. Prince Trans. Faraday Soc. 1963 59 53
-
9. Reduction of aryltrimethylsilanes as a synthetic method. Part II. Birch reductionColin Eaborn,Richard A. Jackson,Ronald Pearce J. Chem. Soc. Perkin Trans. 1 1975 470
-
C. Eaborn,D. R. M. Walton,D. J. Young J. Chem. Soc. B 1969 15
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